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Compound of Interest

Compound Name: C12-iE-DAP

Cat. No.: B15611023 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

C12-iE-DAP (Lauroyl-γ-D-glutamyl-meso-diaminopimelic acid) is a potent synthetic agonist for

the Nucleotide-binding Oligomerization Domain-containing protein 1 (NOD1), an intracellular

pattern recognition receptor.[1][2] As an acylated derivative of γ-D-Glu-mDAP (iE-DAP), the

minimal peptidoglycan motif recognized by NOD1, C12-iE-DAP exhibits significantly higher

potency, stimulating NOD1 at concentrations 100- to 1000-fold lower than iE-DAP.[1] It is a

valuable tool for studying the activation of innate immune responses, particularly the signaling

pathways involved in the recognition of bacterial components.[1][3] This document provides

detailed protocols for the preparation of C12-iE-DAP working solutions and its application in

cellular assays.
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Property Value Reference

Synonyms
Lauroyl-γ-D-glutamyl-meso-

diaminopimelic acid
[1]

Molecular Formula C₂₄H₄₃N₃O₈ [1]

Molecular Weight 501.61 g/mol [1]

Appearance Lyophilized solid [1]

Solubility 1 mg/mL in DMSO or methanol [1]

Storage

Store at -20°C for up to 1 year.

Avoid repeated freeze-thaw

cycles.

[1]

Table 2: Recommended Working Concentrations for Cellular Assays

Cell Line Application
Working
Concentration

Reference

HEK-Blue™ NOD1
NOD1 activation (NF-

κB reporter assay)
10 ng/mL - 10 µg/mL [1]

THP-1
Cytokine (IL-8, TNF-α)

release
2 µM - 50 µM [4]

A549-Dual™
NF-κB and ISRE

pathway activation

Not specified, but

used for significant

activation

[5]

Bovine Mammary

Epithelial Cells

(BMECs)

Inflammatory

response and tight

junction disruption

10 ng/mL - 10,000

ng/mL
[6]

Experimental Protocols
Protocol 1: Preparation of a 1 mg/mL Stock Solution

This protocol describes the reconstitution of lyophilized C12-iE-DAP to create a stock solution.
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Materials:

C12-iE-DAP (lyophilized)

Dimethyl sulfoxide (DMSO) or Methanol, sterile

Sterile, nuclease-free microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to

prevent contamination.

Equilibration: Allow the lyophilized C12-iE-DAP vial to equilibrate to room temperature before

opening to prevent condensation.

Reconstitution: Carefully open the vial and add the appropriate volume of sterile DMSO or

methanol to achieve a final concentration of 1 mg/mL. For example, to a 1 mg vial of C12-iE-
DAP, add 1 mL of DMSO.

Dissolution: Gently vortex or pipette the solution up and down to ensure the lyophilized

powder is completely dissolved.

Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This is crucial to avoid repeated freeze-thaw cycles which can

degrade the compound.

Storage: Store the aliquots at -20°C.

Protocol 2: Preparation of Working Solutions for Cellular Assays

This protocol details the dilution of the stock solution to the final working concentration for cell-

based experiments.

Materials:
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1 mg/mL C12-iE-DAP stock solution

Sterile cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes or plates

Calibrated micropipettes and sterile tips

Procedure:

Thawing: Thaw a single aliquot of the 1 mg/mL C12-iE-DAP stock solution at room

temperature.

Intermediate Dilution (Optional but Recommended): It is often convenient to prepare an

intermediate dilution from the stock solution. For example, dilute the 1 mg/mL stock 1:100 in

sterile cell culture medium to create a 10 µg/mL intermediate solution.

Final Dilution: Prepare the final working concentrations by diluting the stock or intermediate

solution in the appropriate volume of cell culture medium.

Example for a 100 ng/mL working solution:

From a 10 µg/mL intermediate solution, perform a 1:100 dilution (e.g., add 10 µL of the

10 µg/mL solution to 990 µL of cell culture medium).

From a 1 mg/mL stock solution, perform a 1:10,000 dilution.

Application to Cells: Add the prepared working solution to your cell cultures as per your

experimental design. Ensure the final concentration of the solvent (e.g., DMSO) in the cell

culture medium is non-toxic to the cells (typically ≤ 0.1%).

Mandatory Visualizations
Signaling Pathway

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b15611023?utm_src=pdf-body
https://www.benchchem.com/product/b15611023?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15611023?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular

Cytoplasm
Nucleus

C12-iE-DAP C12-iE-DAP
cellular uptake

NOD1
binds

RIP2 (RICK)
recruits

IKKα

IKKβ

IKKγ

activates

MAPK Pathway
(p38, JNK, ERK)

activates

IκB
phosphorylates p65

p50

p65

p50

translocatesreleases

AP-1
activates AP-1translocates

DNA

binds

binds Inflammatory Cytokines
(TNF-α, IL-6, IL-8)

transcription

Click to download full resolution via product page

Caption: C12-iE-DAP signaling pathway via NOD1 activation.
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Caption: General experimental workflow for using C12-iE-DAP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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